1-[(4-Ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine

• IUPAC Name: 1-[(4-ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine
• InChI: InChI=1S/C20H26N2O/c1-3-17-7-9-18(10-8-17)16-21-11-13-22(14-12-21)19-5-4-6-20(15-19)23-2/h4-10,15H,3,11-14,16H2,1-2H3
• InChI Key: KQZFOSSHZOARHG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

1-[(4-Ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine is a compound belonging to the piperazine class of chemicals Piperazines are known for their wide range of biological and pharmacological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine typically involves the reaction of 4-ethylbenzyl chloride with 3-methoxyphenylpiperazine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization or column chromatography are employed to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

1-[(4-Ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperazine ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-[(4-Ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as receptors and enzymes.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and neuroprotective properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(4-Ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes or activate specific receptors, resulting in therapeutic outcomes.

Comparison with Similar Compounds

Similar Compounds

• 1-[(4-Chlorophenyl)methyl]-4-(3-methoxyphenyl)piperazine
• 1-[(4-Methylphenyl)methyl]-4-(3-methoxyphenyl)piperazine
• 1-[(4-Bromophenyl)methyl]-4-(3-methoxyphenyl)piperazine

Uniqueness

1-[(4-Ethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine is unique due to the presence of the ethyl group on the phenyl ring, which can influence its chemical reactivity and biological activity. This structural variation can lead to differences in its pharmacokinetic properties and interactions with biological targets compared to similar compounds.